Cas no 78448-04-1 (Benzoic acid,4-[[2-(dimethylamino)acetyl]amino]-, ethyl ester)

• Product name: Benzoic acid,4-[[2-(dimethylamino)acetyl]amino]-, ethyl ester
• CAS No: 78448-04-1
• MF: C₁₃H₁₈N₂O₃
• MW: 250.2936
• CID: 565575
• PubChem ID: 188251

Benzoic acid,4-[[2-(dimethylamino)acetyl]amino]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[2-(dimethylamino)acetyl]amino]-, ethyl ester
• N,N-dimethylglycylbenzocaine
• ethyl 4-[[2-(dimethylamino)acetyl]amino]benzoate
• CS-0348044
• ethyl 4-[(N,N-dimethylglycyl)amino]benzoate
• AKOS001095096
• Ethyl 4-(2-(dimethylamino)acetamido)benzoate
• DTXSID50999773
• SCHEMBL18375767
• 78448-04-1
• Z46190338
• Benzoic acid, 4-(((dimethylamino)acetyl)amino)-, ethyl ester
• JK 42
• JK-42

• Inchi： InChI=1S/C13H18N2O3/c1-4-18-13(17)10-5-7-11(8-6-10)14-12(16)9-15(2)3/h5-8H,4,9H2,1-3H3,(H,14,16)
• InChI Key： DWKRVJWRHNPLHC-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)NC(=O)CN(C)C

Computed Properties

• Exact Mass: 250.132
• Monoisotopic Mass: 250.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 204.4°C
• Refractive Index: 1.557